H-Tyr-Phe-OH H-Tyr-Phe-OH Tyrosyl-phenylalanine, also known as y-F dipeptide or tyr-phe, belongs to the class of organic compounds known as dipeptides. These are organic compounds containing a sequence of exactly two alpha-amino acids joined by a peptide bond. Tyrosyl-phenylalanine is considered to be a practically insoluble (in water) and relatively neutral molecule.
Brand Name: Vulcanchem
CAS No.: 17355-11-2
VCID: VC21056900
InChI: InChI=1S/C18H20N2O4/c19-15(10-13-6-8-14(21)9-7-13)17(22)20-16(18(23)24)11-12-4-2-1-3-5-12/h1-9,15-16,21H,10-11,19H2,(H,20,22)(H,23,24)
SMILES: C1=CC=C(C=C1)CC(C(=O)O)NC(=O)C(CC2=CC=C(C=C2)O)N
Molecular Formula: C18H20N2O4
Molecular Weight: 328.4 g/mol

H-Tyr-Phe-OH

CAS No.: 17355-11-2

Cat. No.: VC21056900

Molecular Formula: C18H20N2O4

Molecular Weight: 328.4 g/mol

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H-Tyr-Phe-OH - 17355-11-2

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Description Tyrosyl-phenylalanine, also known as y-F dipeptide or tyr-phe, belongs to the class of organic compounds known as dipeptides. These are organic compounds containing a sequence of exactly two alpha-amino acids joined by a peptide bond. Tyrosyl-phenylalanine is considered to be a practically insoluble (in water) and relatively neutral molecule.
CAS No. 17355-11-2
Molecular Formula C18H20N2O4
Molecular Weight 328.4 g/mol
IUPAC Name 2-[[2-amino-3-(4-hydroxyphenyl)propanoyl]amino]-3-phenylpropanoic acid
Standard InChI InChI=1S/C18H20N2O4/c19-15(10-13-6-8-14(21)9-7-13)17(22)20-16(18(23)24)11-12-4-2-1-3-5-12/h1-9,15-16,21H,10-11,19H2,(H,20,22)(H,23,24)
Standard InChI Key CGWAPUBOXJWXMS-UHFFFAOYSA-N
Isomeric SMILES C1=CC=C(C=C1)C[C@@H](C(=O)[O-])NC(=O)[C@H](CC2=CC=C(C=C2)O)[NH3+]
SMILES C1=CC=C(C=C1)CC(C(=O)O)NC(=O)C(CC2=CC=C(C=C2)O)N
Canonical SMILES C1=CC=C(C=C1)CC(C(=O)O)NC(=O)C(CC2=CC=C(C=C2)O)N

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